Cas no 22226-24-0 (Tetradecanoic acid, 2-hydroxy-13-methyl-)

• Product Name: Tetradecanoic acid, 2-hydroxy-13-methyl-
• CAS No: 22226-24-0
• MF: C₁₅H₃₀O₃
• MW: 258.396905422211
• CID: 1411681
• PubChem ID: 56635137
• Update Time: 2025-04-20

Tetradecanoic acid, 2-hydroxy-13-methyl- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 2-hydroxy-13-methyl-
• 2-hydroxy-13-methyltetradecanoic acid
• DTXSID50718148
• SCHEMBL22634111
• 22226-24-0

• Inchi： 1S/C15H30O3/c1-13(2)11-9-7-5-3-4-6-8-10-12-14(16)15(17)18/h13-14,16H,3-12H2,1-2H3,(H,17,18)
• InChI Key： VORFIVRUGMJWAE-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)CCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 258.2196
• Monoisotopic Mass: 258.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 12
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53